Cas no 199189-67-8 (Ethyl (5,6-Dimethyl-1H-benzimidazol-1-yl)acetate)
Ethyl (5,6-Dimethyl-1H-benzimidazol-1-yl)acetate is a benzimidazole derivative with applications in organic synthesis and pharmaceutical research. Its key advantages include a stable heterocyclic structure, which serves as a versatile intermediate for the development of bioactive compounds. The ethyl ester group enhances solubility in organic solvents, facilitating further functionalization. The 5,6-dimethyl substitution pattern contributes to steric and electronic modulation, making it valuable for structure-activity studies. This compound is particularly useful in the synthesis of potential therapeutic agents, such as enzyme inhibitors or receptor ligands. High purity and well-defined reactivity ensure reproducibility in research applications. Proper handling under standard laboratory conditions is recommended.
199189-67-8 structure
Product Name:Ethyl (5,6-Dimethyl-1H-benzimidazol-1-yl)acetate
CAS No:199189-67-8
MF:C13H16N2O2
MW:232.278343200684
MDL:MFCD00085446
CID:92303
PubChem ID:294555
Update Time:2025-05-27
Ethyl (5,6-Dimethyl-1H-benzimidazol-1-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5,6-dimethyl-1H-benzimidazole-1-acetate
- Ethyl 5,6-dimethylbenzimidazole-1-acetate
- Ethyl (5,6-Dimethyl-1H-benzimidazol-1-yl)acetate
- ethyl 2-(5,6-dimethylbenzimidazol-1-yl)acetate
- NSC163294
- Ethyl5,6-dimethyl-1H-benzimidazole-1-acetate
- FT-0725005
- NSC-163294
- ethyl 2-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)acetate
- Ethyl 2-(5,6-dimethyl-1H-benzo[d]imidazol-1-yl)acetate
- AKOS003118341
- 1H-Benzimidazole-1-acetic acid, 5,6-dimethyl-, ethyl ester
- 199189-67-8
- MFCD00085446
- Ethyl 5,6-dimethyl-1H-benzimidazol-1-yl)acetate
- AS-70711
- ETHYL 2-(5,6-DIMETHYL-1,3-BENZODIAZOL-1-YL)ACETATE
- G63869
-
- MDL: MFCD00085446
- Inchi: 1S/C13H16N2O2/c1-4-17-13(16)7-15-8-14-11-5-9(2)10(3)6-12(11)15/h5-6,8H,4,7H2,1-3H3
- InChI Key: GJXGBVQSRKUYFY-UHFFFAOYSA-N
- SMILES: O(CC)C(CN1C=NC2C=C(C)C(C)=CC1=2)=O
Computed Properties
- Exact Mass: 232.12100
- Monoisotopic Mass: 232.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.1A^2
- XLogP3: 2.6
Experimental Properties
- Color/Form: slice
- Density: 1.15
- Boiling Point: 381.6°C at 760 mmHg
- Flash Point: 184.6°C
- Refractive Index: 1.569
- PSA: 44.12000
- LogP: 2.21620
- Solubility: Not determined
Ethyl (5,6-Dimethyl-1H-benzimidazol-1-yl)acetate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl (5,6-Dimethyl-1H-benzimidazol-1-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E937213-50mg |
Ethyl (5,6-Dimethyl-1H-benzimidazol-1-yl)acetate |
199189-67-8 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E937213-100mg |
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$ 65.00 | 2022-06-05 | ||
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Ethyl (5,6-Dimethyl-1H-benzimidazol-1-yl)acetate |
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$ 115.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | D768631-250mg |
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| SHENG KE LU SI SHENG WU JI SHU | sc-280704-250 mg |
Ethyl 5,6-dimethyl-1H-benzimidazole-1-acetate, |
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| Aaron | AR002CNL-100mg |
1H-Benzimidazole-1-acetic acid, 5,6-dimethyl-, ethyl ester |
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| Aaron | AR002CNL-250mg |
1H-Benzimidazole-1-acetic acid, 5,6-dimethyl-, ethyl ester |
199189-67-8 | 99% | 250mg |
$81.00 | 2025-02-10 | |
| Aaron | AR002CNL-1g |
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199189-67-8 | 99% | 1g |
$217.00 | 2025-02-10 |
Ethyl (5,6-Dimethyl-1H-benzimidazol-1-yl)acetate Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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